Cas no 105836-68-8 (Benzenamine, 3,5-dichloro-N-phenyl-)

Benzenamine, 3,5-dichloro-N-phenyl- structure
105836-68-8 structure
Product Name:Benzenamine, 3,5-dichloro-N-phenyl-
CAS No:105836-68-8
MF:C12H9Cl2N
MW:238.112560987473
CID:1166061
PubChem ID:19004131
Update Time:2025-04-20

Benzenamine, 3,5-dichloro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3,5-dichloro-N-phenyl-
    • 3,5-dichloro-N-phenylaniline
    • 3,5-dichloro-N-phenylBenzenamine
    • RHCOKFKKJPTSKY-UHFFFAOYSA-N
    • DTXSID60597289
    • SCHEMBL3170386
    • DA-15897
    • N-(3,5-Dichlorophenyl)aniline
    • 3,5-dichlorophenylaniline
    • 3,5-dichlorophenyl aniline
    • 105836-68-8
    • Inchi: 1S/C12H9Cl2N/c13-9-6-10(14)8-12(7-9)15-11-4-2-1-3-5-11/h1-8,15H
    • InChI Key: RHCOKFKKJPTSKY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)NC1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 237.01137
  • Monoisotopic Mass: 237.0112047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

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